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Introduction and Assay Principle

Thrombin, a key serine protease in the coagulation cascade, plays a crucial role in hemostasis
and thrombosis.[1][2] Accurate measurement of its enzymatic activity is vital for various
research and clinical applications, including the development of anticoagulant drugs. The
Chromozym® TH assay is a reliable and straightforward colorimetric method for determining
thrombin activity in aqueous solutions.[3][4][5][6]

The principle of the assay is based on the cleavage of the chromogenic substrate, Tosyl-Gly-
Pro-Arg-4-nitranilide acetate (Chromozym® TH), by thrombin.[3][5] Thrombin specifically
hydrolyzes the substrate, releasing the yellow-colored compound p-nitroaniline (pNA). The rate
of pNA formation is directly proportional to the thrombin activity in the sample and can be
guantitatively measured by monitoring the increase in absorbance at 405 nm.[5][7]

Reaction Principle
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Caption: Enzymatic cleavage of Chromozym® TH by thrombin.
Materials and Reagents
Equipment

e Spectrophotometer or microplate reader capable of measuring absorbance at 405 nm

Temperature-controlled cuvette holder or incubator (+25°C)

Plastic cuvettes with a 1 cm light path[5]

Calibrated micropipettes

Vortex mixer

pH meter

Reagents

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1668914?utm_src=pdf-body-img
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Chromozym® TH powder (Synonym: thrombin substrate)[3][4][6]
o Tris(hydroxymethyl)aminomethane (Tris)

e Sodium Chloride (NaCl)

e Hydrochloric Acid (HCI), 2 M

e Bovine Serum Albumin (BSA)

e Sodium Azide (as a preservative)[5]

e Double-distilled water

e Thrombin sample (e.g., purified enzyme, plasma, serum, or cell culture samples)[2][7]

Quantitative Data Summary

Table 1: Properties of Chromozym® TH

Property Value Reference

Thrombin substrate, Tosyl-Gly-
Synonym N [3](6]
Pro-Arg-4-nitranilide acetate

Molecular Weight 662.62 g/mol [31141[5]
Purity =>90% (enzymatic) [415]
Contaminants <1% free 4-nitraniline [31[5][6]

+15 to +25°C, protected from
Storage (Powder) light and moisture BIEE]

Working Concentration Approximately 0.2 mM [31[5][6]

Table 2: Preparation of Working Solutions
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Solution Name &

Solution ID . Preparation Steps Storage & Stability
Composition
1. Dissolve 605.5 mg
Tris and 1.33 g NaCl
in ~75 ml double-
) distilled water.2.
Tris Buffer(50 mM ) )
) Adjust pH to 8.3 with 2  Stable for at least 3
Tris, 227 mM NacCl,
1 ) M HCI.3. Add 100 mg months at +2 to +8°C.
pH 8.3, with BSA and
) ) BSA and 100 mg [5]
Sodium Azide) ] ) ]
sodium azide.4. Bring
the final volume to
100 ml with double-
distilled water.
1. Dissolve 5 mg of
Chromozym® TH ) Stable for at least 4
i Chromozym® TH in 4
2 Stock Solution(1.9 weeks at +2 to +8°C.

mM)

ml of double-distilled

water.

[3]141(5]

Experimental Protocol

This protocol is designed for a standard 3.2 ml cuvette-based assay. Volumes can be scaled

down for microplate assays.

Assay Parameters

Parameter Setting Reference

Wavelength 405 nm [51[7]

Temperature +25°C [5]

Light Path lcm [5]

Final Assay Volume 3.2ml [5]

Measurement Against air [5]
Assay Workflow
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Caption: Experimental workflow for the Chromozym® TH assay.
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Step-by-Step Procedure

ble 3: Pinetting Scheme for a Singl

Prepare Solutions: Prepare the Tris Buffer (Solution 1) and Chromozym® TH Stock Solution
(Solution 2) as described in Table 2.[5]

Sample Preparation: Prepare thrombin samples. For accurate results, it is recommended to
dilute samples with ice-cold Tris buffer to a concentration of approximately 0.06 U/ml just
before the measurement.[5]

Assay Mixture: In a plastic cuvette, pipette the following reagents:

o 2.8 ml of Tris Buffer (Solution 1)[5]

o 0.3 ml of Chromozym® TH Stock Solution (Solution 2)[5]

Equilibration: Mix the contents of the cuvette and incubate at +25°C until the temperature is
stable.[5]

Initiate Reaction: Start the enzymatic reaction by adding 0.1 ml of the thrombin sample to the
cuvette.[5]

Measurement: Immediately mix the solution and place the cuvette in the spectrophotometer.
Monitor the change in absorbance at 405 nm over time. Record the absorbance values at
regular intervals (e.g., every 15-30 seconds) for several minutes.

Reagent Volume Order of Addition
Tris Buffer (Solution 1) 2.8 ml 1
Chromozym® TH Solution
, 0.3 ml 2
(Solution 2)
Mix and equilibrate to +25°C
Thrombin Sample 0.1 ml 3 (Starts reaction)
Total Volume 3.2ml
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Data Analysis and Calculation

The activity of thrombin is determined by calculating the rate of change in absorbance per
minute (AA/min) from the linear portion of the reaction curve.

Calculation Formula

The thrombin activity in the sample is calculated using the Beer-Lambert law.[5]
Thrombin Activity (U/ml) = (AA/min * V) / (e *d * v)
Where:

o AA/min: The change in absorbance at 405 nm per minute, derived from the linear range of
the kinetic plot.

V: Total assay volume (in ml), which is 3.2 ml.[5]

v: Sample volume (in ml), which is 0.1 ml.[5]

€: Molar extinction coefficient of p-nitroaniline at 405 nm, which is 10.4 L mmol~t cm~1.[5]

d: Light path of the cuvette (in cm), which is 1 cm.[5]

Example Calculation

If the measured AA/min is 0.050:

Activity (U/ml) = (0.050 * 3.2) / (10.4 * 1 * 0.1) Activity (U/ml) = 0.16 / 1.04 Activity (U/ml) =
0.154 U/ml

This value represents the activity in the diluted sample. Remember to multiply by the dilution
factor to determine the activity in the original, undiluted sample.

Additional Considerations

e |tis crucial to ensure that all reagents and the cuvette are at the specified reaction
temperature (+25°C) before initiating the reaction.[5]
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e The assay should be performed in the linear range of both the enzyme concentration and the
reaction time. If the reaction proceeds too quickly, the sample should be further diluted.

» For high-throughput screening, the assay can be adapted to a 96-well microplate format. In
this case, volumes must be scaled down, and the light path will depend on the volume and
plate type.

e This product is for life science research only and not for use in diagnostic procedures.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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